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Compound of Interest

Compound Name: Phthalocyanine green

Cat. No.: B073779 Get Quote

A Researcher's Guide to Quality Control of
Phthalocyanine Green
For researchers, scientists, and drug development professionals utilizing Phthalocyanine
Green (Colour Index Name: Pigment Green 7, PG7) in their work, ensuring the quality and

consistency of this synthetic organic pigment is paramount. The performance of

Phthalocyanine Green in sensitive applications hinges on a range of physicochemical

properties. This guide provides a comprehensive overview of the key quality control parameters

for research-grade Phthalocyanine Green, offering a comparison with potential alternatives

and detailing the experimental protocols for its evaluation.

Comparative Analysis of Key Quality Control
Parameters
The quality of research-grade Phthalocyanine Green can be assessed through a variety of

parameters. Below is a table summarizing these key indicators, with typical specifications for a

high-purity, research-grade product compared to a standard industrial grade and a common

alternative, Viridian Green (Pigment Green 18).
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Parameter
Research-Grade
Phthalocyanine
Green (PG7)

Standard-Grade
Phthalocyanine
Green (PG7)

Viridian Green
(PG18)

Purity (by UV-Vis

Spectroscopy)
>98% 85-95%

>95% (as hydrated

chromium(III) oxide)

Moisture Content

(LOD)
< 0.5% < 2.0% < 1.0%

Particle Size

Distribution (D50)
0.1 - 0.5 µm 0.5 - 5.0 µm 0.5 - 2.0 µm

Oil Absorption (

g/100g )
35 - 45 40 - 60 50 - 60

Lightfastness (ASTM

D4303)
I (Excellent) I (Excellent) I (Excellent)

Insoluble Impurities < 0.1% < 1.0% < 0.5%

Heavy Metal Content

(e.g., Pb, Hg, Cd, As)
< 10 ppm each < 50 ppm each

Varies, can contain

trace metals

In-Depth Look at Phthalocyanine Green Alternatives
While Phthalocyanine Green is a robust and versatile pigment, certain research applications

may necessitate alternatives with different properties.

Viridian Green (PG18): A hydrated chromium(III) oxide, Viridian is a granulating pigment,

which can be desirable in certain microscopy and imaging applications where texture is

important.[1][2] However, it has a lower tinting strength compared to Phthalocyanine Green.

[1]

Perylene Green (PBk31): This is a very dark, blackish-green pigment known for its deep, rich

tones.[3] It can be a suitable alternative when a darker, more subdued green is required.

Perylene pigments are also known for their high stability.[4]

The choice between Phthalocyanine Green and its alternatives will ultimately depend on the

specific requirements of the research application, such as desired hue, transparency, tinting
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strength, and textural effects.

Experimental Protocols for Quality Control
To ensure the quality of research-grade Phthalocyanine Green, a series of standardized tests

should be performed. The following are detailed methodologies for key experiments.

Purity Determination by UV-Vis Spectroscopy
Objective: To quantify the purity of Phthalocyanine Green by measuring its characteristic Q-

band absorption in the visible-near-infrared region.

Protocol:

Standard Preparation: Accurately weigh approximately 10 mg of a certified Phthalocyanine
Green reference standard and dissolve it in 100 mL of concentrated sulfuric acid (H₂SO₄) to

create a stock solution. Prepare a series of dilutions from the stock solution to create

calibration standards of known concentrations.

Sample Preparation: Prepare a sample solution by dissolving a precisely weighed amount of

the research-grade Phthalocyanine Green in concentrated sulfuric acid to achieve a

concentration within the calibration range.

Spectrophotometric Analysis: Using a calibrated UV-Vis spectrophotometer, measure the

absorbance of the calibration standards and the sample solution at the wavelength of

maximum absorption (λmax) of the Q-band, which is typically around 700-800 nm for

chlorinated copper phthalocyanines.

Calculation: Construct a calibration curve by plotting the absorbance of the standards

against their known concentrations. Determine the concentration of the sample solution from

the calibration curve and calculate the purity of the Phthalocyanine Green sample.

Moisture Content by Loss on Drying (LOD)
Objective: To determine the percentage of volatile matter (primarily water) in the

Phthalocyanine Green sample.

Protocol:
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Accurately weigh approximately 1-2 g of the Phthalocyanine Green sample into a pre-

weighed, dry weighing dish.

Place the dish in a drying oven set at 105 ± 2 °C for 2 hours.

After 2 hours, transfer the dish to a desiccator to cool to room temperature.

Once cooled, re-weigh the dish containing the dried sample.

The moisture content is calculated as the percentage of weight loss based on the initial

sample weight.

Particle Size Distribution by Laser Diffraction
Objective: To determine the particle size distribution of the Phthalocyanine Green powder.

Protocol:

Dispersion: Disperse a small amount of the Phthalocyanine Green powder in a suitable

dispersing agent (e.g., deionized water with a surfactant) using an ultrasonic bath to break

up any agglomerates.

Analysis: Introduce the dispersion into a laser diffraction particle size analyzer. The

instrument measures the angular distribution of scattered light, which is then used to

calculate the particle size distribution.

Reporting: The results are typically reported as a volume-based distribution, with key

parameters including the D10, D50 (median), and D90 values, which represent the particle

diameters below which 10%, 50%, and 90% of the sample's volume exists, respectively.[5]

Lightfastness Testing
Objective: To evaluate the resistance of the Phthalocyanine Green pigment to color change

upon exposure to light.

Protocol:

This test is performed according to ASTM D4303 - 10(2016) standards.[4][6][7][8]
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Sample Preparation: Prepare a dispersion of the Phthalocyanine Green pigment in a

suitable vehicle (e.g., acrylic emulsion) and apply it as a uniform film on a standardized

substrate.

Exposure: Expose the prepared samples to a controlled light source, such as a xenon arc

lamp, that simulates natural sunlight. A portion of each sample should be shielded from the

light to serve as an unexposed reference.

Evaluation: After a specified period of exposure, compare the color of the exposed portion of

the sample to the unexposed portion. The color change is quantified using a

spectrophotometer or colorimeter, and the lightfastness is rated on a scale of I to V (I being

excellent).

Visualizing the Quality Control Workflow
A systematic approach to quality control is crucial. The following diagram illustrates a typical

workflow for the quality assessment of research-grade Phthalocyanine Green.
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Quality Control Workflow for Research-Grade Phthalocyanine Green

Sample Reception & Initial Checks

Physicochemical Testing

Data Analysis & Decision

Receive Phthalocyanine Green Sample

Visual Inspection (Color & Texture)

Documentation Review (CoA, MSDS)

Purity Analysis (UV-Vis)

Proceed to Testing

Moisture Content (LOD)

Proceed to Testing

Particle Size Analysis

Proceed to Testing

Oil Absorption Test

Proceed to Testing

Lightfastness Test

Proceed to Testing

Impurity & Heavy Metal Analysis

Proceed to Testing

Compare Results to Specifications

Decision: Accept / Reject

Release for Research Use

Accept

Quarantine & Further Investigation

Reject

Click to download full resolution via product page

Quality Control Workflow Diagram
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Decision-Making for Pigment Selection
The selection of an appropriate green pigment for a research application requires careful

consideration of various factors. The following flowchart can guide researchers in this decision-

making process.

Decision Flowchart for Green Pigment Selection

Define Research Application Requirements

High Tinting Strength & Stability Required?

Use Research-Grade Phthalocyanine Green (PG7)

Yes

Consider Alternatives

No

Textural/Granulating Effect Desired?

Use Viridian Green (PG18)

Yes

Dark, Subdued Green Hue Needed?

No

Use Perylene Green (PBk31)

Yes

Re-evaluate Requirements or Test Multiple Pigments

No

Click to download full resolution via product page
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Pigment Selection Flowchart

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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